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Application Note

The purification of sterling silver, an alloy typically composed of 92.5% silver and 7.5% copper,

is a critical process in various fields, including materials science, jewelry manufacturing, and

the recycling of precious metals. Nitric acid serves as a highly effective reagent for this purpose

due to its ability to selectively dissolve silver and other less noble metals, leaving behind more

noble impurities and allowing for the subsequent isolation of high-purity silver.[1] This method is

advantageous for achieving high levels of purity, often exceeding 99.9%.[2]

The underlying principle of this purification process lies in the oxidation-reduction reaction

between nitric acid and the constituent metals of the sterling silver alloy. Nitric acid, a strong

oxidizing agent, readily dissolves silver and copper, converting them into their respective nitrate

salts, silver nitrate (AgNO₃) and copper nitrate (Cu(NO₃)₂), which are soluble in the aqueous

solution.[3][1] The resulting solution can then be processed to selectively recover the silver.

This document provides detailed protocols for two common methods of silver recovery from the

nitrate solution: cementation with copper and precipitation as silver chloride followed by

reduction. The choice of method may depend on the desired purity, scale of operation, and

available resources.

Safety Precautions:

Working with concentrated nitric acid is hazardous and requires strict adherence to safety

protocols.[4][5]
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All procedures should be conducted in a well-ventilated fume hood.[3][4]

Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or

a face shield, and a lab coat, must be worn at all times.[4][5][6]

The reaction between nitric acid and silver is exothermic and produces toxic nitrogen oxide

gases (NOx).[4] Avoid inhalation of these fumes.

Have appropriate acid neutralization materials, such as sodium bicarbonate, readily available

in case of spills.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the nitric acid purification of

sterling silver.

Parameter Value Notes

Starting Material
Sterling Silver (92.5% Ag,

7.5% Cu)

Can be in the form of shot or

granules for increased surface

area.[5]

Nitric Acid (HNO₃)

Concentration

68-70% (Concentrated) or

diluted (1:1 or 1:3 with distilled

water)

Diluted acid provides a more

controlled reaction.[7]

Acid to Silver Ratio

Approximately 150 ml of

concentrated HNO₃ per ounce

of sterling silver

Sufficient acid should be used

to completely submerge the

metal.[4][5]

Reaction Temperature
Gentle heating may be applied

to speed up the reaction

Avoid excessive heat to

prevent violent boiling.[4]

Expected Purity of Silver >99.9%

With proper technique, very

high purity can be achieved.[2]

[8]

Melting Point of Purified Silver 961.8 °C

The furnace temperature will

need to be higher to achieve a

molten state.
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Experimental Protocols
Two primary protocols for the purification of sterling silver using nitric acid are detailed below.

Protocol 1: Purification via Cementation with Copper
This protocol relies on the principle of displacement, where a more reactive metal (copper) is

used to precipitate a less reactive metal (silver) from its salt solution.

Materials:

Sterling silver scrap

Concentrated nitric acid (70%)

Distilled water

Copper metal (e.g., clean copper wire or bars)

Glass beakers or flasks

Heating plate

Stirring rod

Filtration apparatus (funnel, filter paper)

Washing bottles

Drying oven

Melting furnace and crucible

Procedure:

Preparation of Sterling Silver: If not already in a fine form, melt the sterling silver and cast it

into shot or granules to maximize the surface area for the reaction.[5]

Dissolution:
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Place the sterling silver into a large glass beaker within a fume hood.

Slowly add a 1:1 solution of concentrated nitric acid and distilled water to the beaker,

ensuring the silver is completely covered.[7] The reaction will be vigorous, producing

reddish-brown nitrogen dioxide gas.[8]

Gently heat the solution on a hot plate to facilitate the dissolution of the silver.[4] Stir

occasionally with a glass rod until the reaction ceases and all the silver has dissolved. The

resulting solution will be blue-green due to the presence of copper nitrate.[8]

Filtration: Allow the solution to cool. If any solid impurities remain, filter the solution through a

Büchner funnel with filter paper to obtain a clear silver/copper nitrate solution.

Cementation (Silver Precipitation):

Immerse clean copper metal into the silver nitrate solution. Silver will begin to precipitate

onto the copper surface as a gray, spongy solid.[9][10]

Allow the reaction to proceed until all the silver has been displaced. This can be tested by

taking a small sample of the solution and adding a drop of hydrochloric acid; if no white

precipitate (silver chloride) forms, the reaction is complete.

Washing and Collection:

Carefully decant the blue copper nitrate solution.

Wash the precipitated silver multiple times with distilled water to remove all traces of the

acid and copper nitrate solution.[5] A final rinse with a dilute ammonia solution can be

used to check for the presence of copper (a blue color indicates residual copper).[5]

Drying and Melting:

Dry the purified silver powder in a drying oven.

Melt the dry silver in a crucible using a furnace to cast it into an ingot or other desired

form.
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Protocol 2: Purification via Silver Chloride Precipitation
This method involves converting the dissolved silver into insoluble silver chloride, which is then

separated and reduced to pure silver metal.

Materials:

Same as Protocol 1, with the addition of:

Hydrochloric acid (HCl) or Sodium chloride (NaCl) solution

Sodium hydroxide (NaOH)

A reducing agent such as dextrose (sugar) or formic acid.[8][5]

Procedure:

Dissolution: Follow steps 1 and 2 from Protocol 1 to dissolve the sterling silver in nitric acid.

Precipitation of Silver Chloride:

Slowly add a solution of sodium chloride (table salt) or hydrochloric acid to the silver

nitrate solution while stirring.[6][7] This will cause a thick, white precipitate of silver chloride

(AgCl) to form.[7]

Continue adding the chloride source until no more precipitate is formed.[7] Allow the

precipitate to settle.

Washing Silver Chloride:

Decant the supernatant liquid.

Wash the silver chloride precipitate several times with hot distilled water until the wash

water is clear and shows no blue tint, indicating the removal of copper nitrate.

Conversion to Silver Oxide:

To the washed silver chloride, add a solution of sodium hydroxide (lye) to convert the silver

chloride into silver oxide, which is a dark brown or black solid.[8][5]
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Reduction to Silver Metal:

Wash the silver oxide to remove excess sodium hydroxide.

While stirring, add a reducing agent like dextrose (sugar) or formic acid to the silver oxide

slurry.[8][5] This will reduce the silver oxide to pure silver metal powder. Gentle heating

can accelerate this reaction.

Final Washing, Drying, and Melting:

Wash the resulting silver powder thoroughly with distilled water to remove any remaining

chemicals.

Dry the purified silver powder.

Melt the silver in a crucible to produce a pure silver ingot.

Experimental Workflow Visualization
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Caption: Workflow for the purification of sterling silver using nitric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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